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Introduction
NVP-ADW742 is a potent and selective small molecule inhibitor of the Insulin-like Growth

Factor-I Receptor (IGF-1R) tyrosine kinase.[1] The IGF-1R signaling pathway plays a crucial

role in cell proliferation, survival, and inhibition of apoptosis in various cancers, including Small

Cell Lung Cancer (SCLC).[2][3] Carboplatin is a platinum-based chemotherapy agent widely

used in the treatment of SCLC.[4][5] Preclinical studies have demonstrated that the

combination of NVP-ADW742 and carboplatin results in a synergistic cytotoxic effect against

SCLC cells.[3][6] This document provides detailed application notes and experimental protocols

for studying the combined effects of NVP-ADW742 and carboplatin in chemotherapy research.

Mechanism of Action
NVP-ADW742 enhances the chemosensitivity of SCLC cells to carboplatin by inhibiting the

IGF-1R-mediated activation of the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.

[2][3] This pathway is a critical survival cascade that can be activated by growth factors like

IGF-1, leading to the inhibition of chemotherapy-induced apoptosis.[2] By blocking this
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pathway, NVP-ADW742 lowers the threshold for apoptosis induction by DNA-damaging agents

like carboplatin.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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